Cas no 5398-09-4 (4-methylphenyl benzenesulfonate)

• Product Name: 4-methylphenyl benzenesulfonate
• CAS No: 5398-09-4
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 1588802
• PubChem ID: 220985
• Update Time: 2025-04-21

4-methylphenyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-methylphenyl benzenesulfonate
• Benzenesulfonic acid, p-tolyl ester
• p-tolyl benzenesulfonate
• SCHEMBL2237142
• (4-methylphenyl) benzenesulfonate
• NSC4570
• 4-methylphenylbenzenesulfonate
• DTXSID60277872
• NSC-95722
• NSC95722
• 5398-09-4
• NSC-4570
• AE-848/33606060
• AKOS008678084

• Inchi： 1S/C13H12O3S/c1-11-7-9-12(10-8-11)16-17(14,15)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： RQYYUHGXOAMYAL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 248.05076
• Monoisotopic Mass: 248.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.245
• Boiling Point: 392.6°C at 760 mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.583
• PSA: 43.37